Cas no 13547-68-7 (2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI))

2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI) structure
13547-68-7 structure
Product Name:2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI)
CAS No:13547-68-7
MF:C13H24O
MW:196.329064369202
CID:227937
PubChem ID:277451
Update Time:2025-04-19

2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI)
    • 2-(4a-methyl-2,3,4,5,6,7,8,8a-octahydro-1H-naphthalen-2-yl)ethanol
    • 2-(4a-methyldecahydronaphthalen-2-yl)ethanol
    • AC1L5LY9
    • AC1Q7CL0
    • AG-J-43979
    • AR-1C7507
    • CTK4B9833
    • NSC126329
    • NSC-126329
    • DTXSID90298813
    • 13547-68-7
    • Inchi: 1S/C13H24O/c1-13-7-3-2-4-12(13)10-11(5-8-13)6-9-14/h11-12,14H,2-10H2,1H3
    • InChI Key: RUZFROBNEPDBDP-UHFFFAOYSA-N
    • SMILES: OCCC1CCC2(C)CCCCC2C1

Computed Properties

  • Exact Mass: 196.18282
  • Monoisotopic Mass: 196.182715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.4

Experimental Properties

  • Density: 0.942
  • Boiling Point: 281.1°C at 760 mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.484
  • PSA: 20.23
  • LogP: 3.36540

2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI) Related Literature

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